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Compound of Interest

Compound Name: Monomethyl phthalate-d4

Cat. No.: B586070 Get Quote

Essential Safety and Handling Guide for
Monomethyl Phthalate-d4
This guide provides crucial safety and logistical information for handling Monomethyl
phthalate-d4 in a laboratory environment. Adherence to these procedures is vital for ensuring

personnel safety and minimizing environmental impact. This document is intended for use by

researchers, scientists, and drug development professionals.

Disclaimer: This guide is for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always consult the official SDS for Monomethyl
phthalate-d4 before handling the substance. The safety and handling precautions for the non-

deuterated form, Monomethyl phthalate, are used as a reference due to the limited availability

of a detailed SDS for the deuterated compound. It is presumed that the deuterated form shares

similar hazard profiles.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Monomethyl phthalate is classified as a skin and eye irritant and may cause respiratory

irritation.[1][2] It is also harmful if swallowed.[2] As a precautionary measure, Monomethyl
phthalate-d4 should be handled with the same level of care. The recommended Personal

Protective Equipment (PPE) is outlined below to minimize exposure.
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Protection Type Recommended Equipment Rationale

Hand Protection Nitrile or Neoprene gloves.[3]

Provides chemical resistance

against phthalates. Always

inspect gloves for tears or

degradation before use.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[1][3]

Protects eyes from splashes

and airborne particles. A face

shield may be necessary

where there is a greater splash

potential.[4][5]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 for dusts).[3]

Essential when handling the

powder form to prevent

inhalation, especially where

dust generation is possible.

Use in a well-ventilated area is

crucial.[2]

Body Protection
Laboratory coat or chemical-

resistant coveralls.[3][6]

Prevents contamination of

personal clothing.

II. Quantitative Safety and Physical Data
Property Value Source

Chemical Name Monomethyl Phthalate-d4 [7]

Synonyms

2-(Methoxycarbonyl)benzoic

acid-d4, Phthalic Acid, Mono-

methyl Ester D4 (Phenyl D4)

[8][9]

CAS Number 1276197-40-0 [7][10]

Molecular Formula C₉D₄H₄O₄ [7][10]

Molecular Weight 184.18 [7]

Storage Temperature +4°C or -20°C [7][10]

Purity >95% (HPLC) [7][9]
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III. Operational and Disposal Plans
A systematic approach to handling and disposing of Monomethyl phthalate-d4 is critical for

maintaining a safe laboratory environment.

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Monomethyl phthalate before

beginning any work.

Ensure a calibrated and certified chemical fume hood is operational.

Inspect all required PPE for integrity before use.

Handling:

Conduct all manipulations of Monomethyl phthalate-d4 within a chemical fume hood to

minimize inhalation exposure.

When handling the solid form, use techniques that minimize dust generation.[2]

Avoid direct contact with skin and eyes.[1][2]

Keep containers tightly closed when not in use.[2]

Take precautionary measures against static discharge.

Storage:

Store in a cool, dry, and well-ventilated area.[2][11]

Keep containers tightly sealed and clearly labeled.[2]

Recommended storage temperatures are +4°C for short-term and -20°C or -80°C for long-

term storage of stock solutions.[7][8][10]

Waste Collection:
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Collect all waste containing Monomethyl phthalate-d4 in a designated, properly labeled,

and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Contact your institution's Environmental Health and Safety (EHS) office for specific

disposal guidelines.

Contaminated packaging should also be disposed of as hazardous waste.

IV. Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[1] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[1]

Ingestion: Clean mouth with water. Get medical attention.[1]

V. Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Monomethyl
phthalate-d4.
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Caption: Workflow for the Safe Handling of Monomethyl Phthalate-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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